Cas no 876-95-9 (7-Chlorocinnolin-4-ol)

7-Chlorocinnolin-4-ol is a heterocyclic compound featuring a cinnoline core substituted with a chlorine atom at the 7-position and a hydroxyl group at the 4-position. This structure imparts unique reactivity, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The chlorine substituent enhances electrophilic properties, facilitating further functionalization, while the hydroxyl group offers a site for derivatization or hydrogen bonding. Its well-defined molecular framework is advantageous for developing bioactive molecules, particularly in medicinal chemistry research targeting kinase inhibition or antimicrobial activity. The compound’s purity and stability under standard conditions ensure consistent performance in synthetic applications.

7-Chlorocinnolin-4-ol structure

Product Name:7-Chlorocinnolin-4-ol

CAS No:876-95-9

MF:C₈H₅ClN₂O

MW:180.59110045433

CID:992809

PubChem ID:286545

Update Time:2025-06-07

7-Chlorocinnolin-4-ol Chemical and Physical Properties

Names and Identifiers

- 876-95-9
- 7-Chloro-4-cinnolinol
- 4-Cinnolinol, 7-chloro
- 7X8CN6C3KG
- 4-Cinnolinol, 7-chloro-
- SCHEMBL1552148
- 7-chlorocinnolin-4-ol
- DTXSID70236516
- 7-chlorocinnolin-4(1h)-one
- UNII-7X8CN6C3KG
- NSC 145001
- 4-Cinnolinol,7-chloro-
- 18514-89-1
- 7-chloro-1H-cinnolin-4-one
- CS-0206640
- A922658
- NSC-145001
- NSC145001
- BS-25832
- 7-Chlorocinnolin-4-ol
- Inchi： 1S/C8H5ClN2O/c9-5-1-2-6-7(3-5)11-10-4-8(6)12/h1-4H,(H,11,12)
- InChI Key： PBZDLEGIQGUEIW-UHFFFAOYSA-N
- SMILES： ClC1C=CC2C(C=NNC=2C=1)=O

Computed Properties

Exact Mass: 180.009
Monoisotopic Mass: 180.009
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 12
Rotatable Bond Count: 0
Complexity: 229
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.4
Topological Polar Surface Area: 41.5Å²

Experimental Properties

Density: 1.5
Boiling Point: 331.7°C at 760 mmHg
Flash Point: 154.4°C
Refractive Index: 1.688

7-Chlorocinnolin-4-ol Security Information

Storage Condition：(BD672547)

7-Chlorocinnolin-4-ol Pricemore >>

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